Cas no 1805926-36-6 (3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride
• CAS No: 1805926-36-6
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4876190
• Update Time: 2025-10-29

3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride

• Inchi： 1S/C8H3ClF2N2O2/c9-7(15)5-3(1-12)6(8(10)11)13-2-4(5)14/h2,8,14H
• InChI Key： NAKCLWKPEMOIQC-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CN=C(C(F)F)C=1C#N)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.9
• Topological Polar Surface Area: 74

Additional information on 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride

3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carbonyl Chloride (CAS No. 1805926-36-6)

The compound 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carbonyl Chloride, identified by the CAS registry number 1805926-36-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, a hydroxyl group, and a carbonyl chloride moiety, renders this compound highly reactive and amenable to a wide range of chemical transformations.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carbonyl Chloride typically involves multi-step organic synthesis strategies. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. For instance, researchers have employed transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, to assemble key intermediates. The incorporation of fluorinated groups has been facilitated by the use of fluorinating agents like diethylaminosulfur trifluoride (DAST) or other electrophilic fluorination reagents.

In terms of applications, this compound has garnered significant attention in the field of drug discovery. The pyridine ring serves as a versatile scaffold for designing bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The cyano group contributes to hydrogen bonding capabilities, while the difluoromethyl group enhances lipophilicity and metabolic stability. Recent studies have demonstrated that analogs of this compound exhibit potent inhibitory activity against various oncogenic kinases, making them promising candidates for anticancer drug development.

Beyond pharmacology, 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carbonyl Chloride has also found utility in materials science. Its reactivity as a carbonyl chloride makes it an ideal precursor for the synthesis of polyamides and other functional polymers. Researchers have explored its use in constructing stimuli-responsive materials, where the hydroxyl and cyano groups can impart sensitivity to environmental changes such as pH or temperature.

The environmental impact and toxicity profile of this compound are areas of ongoing research. Given its complex structure and reactivity, understanding its fate in biological systems and ecosystems is crucial for ensuring safe handling and application. Preliminary studies suggest that the compound undergoes rapid metabolism in vitro, potentially reducing its bioaccumulation potential. However, further investigations are required to fully assess its ecological risks.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carbonyl Chloride (CAS No. 1805926-36-6) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable building block for advancing drug discovery and materials innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.